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Compound of Interest

Compound Name: Tyrphostin AG1112

Cat. No.: B611523 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tyrphostin AG1112 is a member of the tyrphostin family of protein kinase inhibitors. While

initially investigated for its potent inhibitory effects on tyrosine kinases, it has also been

identified as a potent inhibitor of the serine/threonine kinase Casein Kinase II (CKII). This

technical guide provides a comprehensive overview of the core aspects of Tyrphostin
AG1112's interaction with the CKII signaling pathway, including its inhibitory profile, a detailed

experimental protocol for its characterization, and visual representations of the relevant

biological pathways and experimental workflows.

Data Presentation: Inhibitory Profile of Tyrphostin
AG1112
Tyrphostin AG1112 exhibits inhibitory activity against multiple kinases. Although consistently

described as a potent inhibitor of CKII, a specific IC50 value for this interaction is not widely

reported in publicly available literature. However, its inhibitory concentrations against several

protein tyrosine kinases have been documented and are presented below for comparative

purposes.
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Target Kinase IC50 Value (µM) Cell Line/System Reference

Casein Kinase II

(CKII)

Potent Inhibitor

(Specific IC50 not

cited)

- [1]

p210bcr-abl 2
p210bcr-abl

expressing cells
[1][2]

EGFR 15
EGFR expressing

cells
[1][2]

PDGFR 20
PDGFR expressing

cells

Core Signaling Pathway: CKII and its Inhibition by
Tyrphostin AG1112
Casein Kinase II (CKII) is a ubiquitous and constitutively active serine/threonine kinase that

plays a crucial role in a myriad of cellular processes, including cell cycle regulation, DNA repair,

apoptosis, and signal transduction. Its dysregulation is implicated in various diseases,

particularly cancer. CKII exerts its effects by phosphorylating a vast number of substrate

proteins, thereby modulating their activity and stability. One of the key pathways influenced by

CKII is the PI3K/Akt signaling cascade, a central regulator of cell survival and proliferation.

The likely mechanism of action for Tyrphostin AG1112, in line with other bicyclic tyrphostin

derivatives, is as an ATP-competitive inhibitor. By binding to the ATP-binding pocket of the CKII

catalytic subunit, Tyrphostin AG1112 prevents the transfer of a phosphate group from ATP to

CKII substrates. This inhibition leads to the dephosphorylation and subsequent modulation of

downstream effector proteins.
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Preparation

Assay Execution

Detection & Analysis

Prepare Reagents:
- Kinase Buffer
- CKII Enzyme

- Substrate Peptide
- AG1112 Dilutions

- ATP Mix ([γ-32P]ATP + cold ATP)

Set up reactions in microplate:
- Buffer

- CKII Enzyme
- AG1112 or DMSO (Control)

Pre-incubate for 10 min at 30°C

Initiate reaction by adding ATP Mix

Incubate for 20 min at 30°C

Stop reaction by adding
phosphoric acid

Spot reaction mixture onto
P81 phosphocellulose paper

Wash paper to remove
unincorporated [γ-32P]ATP

Measure incorporated radioactivity
using a scintillation counter

Calculate % inhibition and
determine IC50 value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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